2-Naphthalenesulfonic acid, 4-hydroxy-3-((4-methoxy-2-sulfophenyl)azo)-6-(methylamino)-
Overview
Description
EINECS 268-670-9 is a compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number and is subject to regulatory oversight under the REACH Regulation .
Chemical Reactions Analysis
EINECS 268-670-9 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride or lithium aluminum hydride . The major products formed from these reactions vary based on the specific reagents and conditions used.
Scientific Research Applications
EINECS 268-670-9 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and synthesis processes. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound could be investigated for its potential therapeutic effects or as a component in drug formulations. Industrial applications may include its use in manufacturing processes, quality control, and product development .
Mechanism of Action
The mechanism of action of EINECS 268-670-9 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors, enzymes, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific context in which the compound is used
Comparison with Similar Compounds
EINECS 268-670-9 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. For instance, compounds listed in the EINECS inventory with similar molecular formulas or chemical properties can provide a basis for comparison . The unique aspects of EINECS 268-670-9 may include its specific reactivity, stability, or applications in various fields.
Conclusion
EINECS 268-670-9 is a compound with diverse applications in scientific research, industry, and potentially medicine Its preparation involves specific synthetic routes and industrial methods, and it undergoes various chemical reactions
Properties
CAS No. |
68133-27-7 |
|---|---|
Molecular Formula |
C18H17N3O8S2 |
Molecular Weight |
467.5 g/mol |
IUPAC Name |
4-hydroxy-3-[(4-methoxy-2-sulfophenyl)diazenyl]-6-(methylamino)naphthalene-2-sulfonic acid |
InChI |
InChI=1S/C18H17N3O8S2/c1-19-11-4-3-10-7-16(31(26,27)28)17(18(22)13(10)8-11)21-20-14-6-5-12(29-2)9-15(14)30(23,24)25/h3-9,19,22H,1-2H3,(H,23,24,25)(H,26,27,28) |
InChI Key |
XHHWJFFOFMYBHG-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=CC2=C(C(=C(C=C2C=C1)S(=O)(=O)O)N=NC3=C(C=C(C=C3)OC)S(=O)(=O)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
